Cas no 2172476-88-7 (1-(4-hydroxyoxan-4-yl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(4-hydroxyoxan-4-yl)cyclohexane-1-carboxylic acid
• CAS No: 2172476-88-7
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 6362881
• PubChem ID: 165602545
• Update Time: 2025-10-23

1-(4-hydroxyoxan-4-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-hydroxyoxan-4-yl)cyclohexane-1-carboxylic acid
• 2172476-88-7
• EN300-1630423

• Inchi： 1S/C12H20O4/c13-10(14)11(4-2-1-3-5-11)12(15)6-8-16-9-7-12/h15H,1-9H2,(H,13,14)
• InChI Key： GEVYIIZQBPASIT-UHFFFAOYSA-N
• SMILES： OC1(CCOCC1)C1(C(=O)O)CCCCC1

Computed Properties

• Exact Mass: 228.13615911g/mol
• Monoisotopic Mass: 228.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(4-hydroxyoxan-4-yl)cyclohexane-1-carboxylic acid

Introduction to 1-(4-hydroxyoxan-4-yl)cyclohexane-1-carboxylic acid (CAS No. 2172476-88-7)

1-(4-hydroxyoxan-4-yl)cyclohexane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2172476-88-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclohexane core linked to a hydroxy-substituted tetrahydropyran moiety, has garnered attention due to its structural complexity and potential biological activities. The presence of both hydroxyl and carboxylic acid functional groups makes it a versatile intermediate for the synthesis of more complex pharmacophores, particularly in the development of drugs targeting neurological and inflammatory disorders.

The structural motif of 1-(4-hydroxyoxan-4-yl)cyclohexane-1-carboxylic acid combines the favorable properties of cyclohexane derivatives, such as metabolic stability and favorable pharmacokinetic profiles, with the bioisosteric potential of tetrahydropyran-based scaffolds. These scaffolds are known to mimic natural products and have been widely explored in medicinal chemistry for their ability to enhance binding affinity and selectivity in biological targets. The hydroxyl group at the 4-position of the tetrahydropyran ring introduces additional opportunities for hydrogen bonding interactions, which are crucial for optimizing drug-receptor interactions.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between 1-(4-hydroxyoxan-4-yl)cyclohexane-1-carboxylic acid and its potential biological targets. Studies have suggested that this compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The cyclohexane ring provides a rigid framework that can be fine-tuned to optimize binding within active sites, while the hydroxyoxan moiety introduces polar interactions that enhance specificity.

In addition to its potential role in anti-inflammatory applications, 1-(4-hydroxyoxan-4-yl)cyclohexane-1-carboxylic acid has been investigated as a precursor for more complex molecules with neurological effects. The tetrahydropyran scaffold is particularly relevant in this context, as it is found in several natural products known to modulate neurotransmitter systems. For instance, derivatives of tetrahydropyran have shown promise in preclinical studies as potential treatments for cognitive disorders and neurodegenerative diseases. The carboxylic acid group in 1-(4-hydroxyoxan-4-yl)cyclohexane-1-carboxylic acid also provides a handle for further functionalization, allowing chemists to explore modifications that could enhance pharmacological properties.

The synthesis of 1-(4-hydroxyoxan-4-yl)cyclohexane-1-carboxylic acid presents an interesting challenge due to the need to construct both the cyclohexane and tetrahydropyran moieties in a single step or through an efficient sequence of reactions. Modern synthetic strategies often employ transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling or copper-mediated hydrogenation, to achieve these transformations with high selectivity and yield. Advances in green chemistry have also influenced the approach to its synthesis, with an emphasis on minimizing waste and using sustainable reagents.

From a regulatory perspective, 1-(4-hydroxyoxan-4-yl)cyclohexane-1-carboxylic acid (CAS No. 2172476-88-7) does not fall under any restricted categories of chemicals, making it an attractive candidate for further development without significant regulatory hurdles. Its non-toxic profile and lack of known hazardous properties further enhance its appeal as a building block for pharmaceuticals. As research continues to uncover new applications for this compound, it is likely that its synthesis will be refined to meet the demands of industrial-scale production.

The integration of 1-(4-hydroxyoxan-4-yl)cyclohexane-1-carboxylic acid into drug discovery pipelines is facilitated by its compatibility with modern synthetic methodologies and its potential biological relevance. Collaborative efforts between synthetic chemists and biologists are essential to fully exploit its therapeutic potential. By leveraging cutting-edge techniques such as high-throughput screening and structure-based drug design, researchers can rapidly identify derivatives of this compound with enhanced efficacy and reduced side effects.

In conclusion, 1-(4-hydroxyoxan-4-yl)cyclohexane-1-carboxylic acid represents a promising entity in medicinal chemistry due to its unique structural features and potential biological activities. Its synthesis remains an area of active investigation, with ongoing efforts aimed at optimizing both yield and scalability. As our understanding of its pharmacological profile grows, so too does its potential to contribute to the development of novel therapeutics targeting a wide range of diseases.